Cas no 1339005-77-4 (ethyl 2-amino-4-methoxy-3-methylbutanoate)

• Product Name: ethyl 2-amino-4-methoxy-3-methylbutanoate
• CAS No: 1339005-77-4
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6216471
• PubChem ID: 64147065
• Update Time: 2025-05-22

ethyl 2-amino-4-methoxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-methoxy-3-methylbutanoate
• BB 0262105
• AKOS013465625
• EN300-1298445
• 1339005-77-4

• Inchi： 1S/C8H17NO3/c1-4-12-8(10)7(9)6(2)5-11-3/h6-7H,4-5,9H2,1-3H3
• InChI Key： YSWMNNUBZYLLRU-UHFFFAOYSA-N
• SMILES： O(C)CC(C)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl 2-amino-4-methoxy-3-methylbutanoate

Comprehensive Guide to Ethyl 2-Amino-4-Methoxy-3-Methylbutanoate (CAS No. 1339005-77-4): Properties, Applications, and Market Insights

Ethyl 2-amino-4-methoxy-3-methylbutanoate (CAS No. 1339005-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring both amino and methoxy functional groups, exhibits unique physicochemical properties that make it valuable for synthetic applications. With the growing demand for amino acid derivatives in drug discovery, this compound has become a subject of interest for researchers exploring novel therapeutic agents and peptide synthesis methodologies.

The molecular structure of ethyl 2-amino-4-methoxy-3-methylbutanoate combines several functional moieties that contribute to its reactivity and solubility profile. The presence of the ethyl ester group enhances its lipophilicity, while the amino group at the 2-position provides a handle for further chemical modifications. Current research trends in small molecule drug development have increased the relevance of such multifunctional building blocks, particularly in the design of prodrug formulations and bioactive compounds.

In pharmaceutical applications, 1339005-77-4 serves as a versatile intermediate for the synthesis of more complex molecules. Its structural features make it particularly useful in the preparation of modified amino acids, which are increasingly important in the development of targeted therapies and precision medicine approaches. The compound's methoxy substitution at the 4-position introduces interesting steric and electronic effects that can influence biological activity, making it a valuable tool for structure-activity relationship studies.

The synthesis and characterization of ethyl 2-amino-4-methoxy-3-methylbutanoate have been subjects of recent publications in organic chemistry journals. Modern synthetic approaches often employ green chemistry principles to optimize yield and purity, reflecting the growing emphasis on sustainable chemical processes in the industry. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify the identity and purity of this compound, especially when intended for pharmaceutical applications.

From a commercial perspective, the market for specialty amino acid derivatives like 1339005-77-4 has shown steady growth, driven by expanding research in peptide-based therapeutics and drug delivery systems. Manufacturers typically offer this compound in various purity grades, with pharmaceutical grade materials commanding premium prices due to stringent quality requirements. The compound's stability profile and storage conditions are important considerations for both suppliers and end-users in the life sciences sector.

Recent advancements in computational chemistry and molecular modeling have facilitated new applications for ethyl 2-amino-4-methoxy-3-methylbutanoate in drug design. Its structural features make it an interesting scaffold for virtual screening studies and molecular docking simulations. Researchers are particularly interested in how the methoxy-methyl substitution pattern might influence binding interactions with biological targets, potentially leading to novel enzyme inhibitors or receptor modulators.

Quality control aspects of 1339005-77-4 production are critical, especially for applications in regulated industries. Standard specifications typically include parameters such as assay purity, residual solvents, and heavy metal content. Analytical method development for this compound often focuses on achieving adequate separation from potential synthetic byproducts, reflecting the broader industry trend toward quality by design in chemical manufacturing.

The future outlook for ethyl 2-amino-4-methoxy-3-methylbutanoate appears promising, with potential applications emerging in areas such as bioconjugation chemistry and prodrug technology. As the pharmaceutical industry continues to explore new modalities for drug development, the demand for specialized amino acid derivatives with tailored properties is expected to grow. Ongoing research may uncover additional utilities for this compound in fields ranging from material science to agricultural chemistry, further expanding its commercial potential.

For researchers working with 1339005-77-4, proper handling and storage recommendations should be followed to maintain compound integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should be observed when handling this material. The compound's physicochemical properties, including solubility characteristics and stability under various conditions, are important considerations for experimental design and process development in both academic and industrial settings.

In conclusion, ethyl 2-amino-4-methoxy-3-methylbutanoate represents an important building block in modern synthetic chemistry with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility position it as a valuable tool for medicinal chemists and researchers exploring new chemical entities. As the scientific community continues to investigate novel applications for modified amino acids, compounds like 1339005-77-4 will likely play increasingly important roles in advancing both fundamental science and applied technologies.